Cas no 2227772-46-3 (tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate
• CAS No: 2227772-46-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6389846
• PubChem ID: 165856581
• Update Time: 2025-05-19

tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate
• tert-butyl N-{2-methyl-5-[(2S)-oxiran-2-yl]phenyl}carbamate
• EN300-1877407
• 2227772-46-3

• Inchi： 1S/C14H19NO3/c1-9-5-6-10(12-8-17-12)7-11(9)15-13(16)18-14(2,3)4/h5-7,12H,8H2,1-4H3,(H,15,16)/t12-/m1/s1
• InChI Key： WBYOCJSRIYCMCZ-GFCCVEGCSA-N
• SMILES： O1C[C@@H]1C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate

Introduction to Tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate (CAS No. 2227772-46-3)

Tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2227772-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural flexibility and biological activity. The presence of an oxirane ring in its molecular structure introduces a unique reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The chemical structure of tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate consists of a phenyl ring substituted with a 2-methyl group at the 5-position and an (S)-configured oxirane at the 2-position. This configuration imparts specific steric and electronic properties that can influence its interaction with biological targets. The tert-butyl carbamate moiety enhances the stability of the compound, making it suitable for various chemical transformations while maintaining structural integrity. Such features are particularly relevant in the design of biologically active molecules where precise control over stereochemistry and electronic properties is crucial.

In recent years, there has been growing interest in the development of carbamate-based compounds for their potential as pharmacological agents. Carbamates have been explored in various therapeutic areas, including neurology, oncology, and anti-inflammatory treatments. The unique structural features of tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate make it an attractive scaffold for medicinal chemists seeking to develop novel drugs. The oxirane ring, in particular, can serve as a versatile handle for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The (S)-configuration of the oxirane ring suggests that it may exhibit enantioselective interactions with biological targets, which is a critical consideration in drug design. Enantioselectivity can significantly influence the efficacy and safety of a drug, making compounds like tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate promising candidates for further investigation. Current research in chiral chemistry emphasizes the importance of understanding how stereochemistry affects molecular recognition and pharmacological outcomes.

Recent studies have highlighted the significance of oxirane-containing compounds in medicinal chemistry. Oxiranes, also known as epoxides, are known for their reactivity and ability to undergo ring-opening reactions with nucleophiles. This property makes them valuable intermediates in synthesizing complex molecules with specific biological activities. For instance, oxirane derivatives have been explored as inhibitors of enzymes involved in cancer progression and as modulators of neurotransmitter systems. The compound tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate could potentially be developed into a tool compound for studying these interactions further.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. The structural features of tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate, including its carbamate functionality and chiral oxirane ring, position it as a promising candidate for drug discovery programs. Its synthesis involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently, facilitating their exploration in preclinical studies.

In conclusion, tert-butyl N-{2-methyl-5-(2S)-oxiran-2-ylphenyl}carbamate (CAS No. 2227772-46-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural attributes make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases. The combination of its chemical reactivity and biological relevance underscores its importance as a subject of further study and development.